Cas no 896328-15-7 (N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is a heterocyclic compound featuring a pyrido[1,2-a][1,3,5]triazine core functionalized with an acetamide-linked phenyl group and a sulfanylacetamide side chain. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or other biologically relevant targets due to its fused triazine moiety and sulfur-containing linkage. The acetamidophenyl group may enhance solubility and binding affinity, while the thioether bridge could contribute to metabolic stability. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for drug discovery and biochemical research.
N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide structure
896328-15-7 structure
Product Name:N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
CAS No:896328-15-7
MF:C17H15N5O3S
MW:369.397701501846
CID:5976873
PubChem ID:7256643
Update Time:2025-10-29

N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
    • N-(3-acetamidophenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
    • N-(3-acetamidophenyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
    • F2543-0063
    • N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
    • 896328-15-7
    • AKOS024658802
    • Inchi: 1S/C17H15N5O3S/c1-11(23)18-12-5-4-6-13(9-12)19-15(24)10-26-16-20-14-7-2-3-8-22(14)17(25)21-16/h2-9H,10H2,1H3,(H,18,23)(H,19,24)
    • InChI Key: IXIGKPZIYJPOPI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 369.08956053g/mol
  • Monoisotopic Mass: 369.08956053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 129Ų

N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Pricemore >>

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Additional information on N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(3-acetamidophenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound CAS No 896328-15-7, also known as N-(3-acetamidophenyl)-2-{[4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl]sulfanyl}acetamide, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its intricate molecular structure and promising properties. The molecule combines a pyridotriazine core with a sulfanyl group and an acetamide moiety, making it a versatile compound for research and development.

Recent studies have highlighted the importance of pyridotriazine derivatives in the field of organic electronics. The presence of the pyrido[1,2-a][1,3,5]triazine ring in this compound contributes to its electronic properties, making it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. The sulfanyl group further enhances the compound's stability and solubility, which are critical factors for its practical use in electronic devices.

In addition to its electronic applications, this compound has shown potential in the field of biomedical research. The acetamide group attached to the benzene ring may facilitate interactions with biological systems, making it a promising candidate for drug delivery systems or as a scaffold for developing new pharmaceutical agents. Recent advancements in medicinal chemistry have emphasized the importance of such hybrid molecules in targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. These efforts have been documented in recent publications, underscoring the compound's feasibility for large-scale production.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under controlled conditions. However, further research is required to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, CAS No 896328-15-7 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future advancements in materials science and biotechnology.

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